Cas no 2287270-96-4 (2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester)

• Product Name: 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester
• CAS No: 2287270-96-4
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5107289
• Update Time: 2025-10-31

2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester

• Inchi： 1S/C17H21NO4/c19-15(20)14-10-17(8-4-5-9-17)12-18(14)16(21)22-11-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,19,20)
• InChI Key： HGFZFRUYVUKLFL-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2)CC(C(O)=O)N1C(OCC1=CC=CC=C1)=O

Additional information on 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester

Introduction to 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester (CAS No: 2287270-96-4)

2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester, identified by the chemical identifier CAS No: 2287270-96-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic compound features a unique structural framework consisting of a nitrogen-containing spirocyclic core linked to a phenylmethyl ester moiety, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester is characterized by its rigid spirocyclic backbone, which provides stability and distinct conformational preferences. This structural motif is particularly intriguing due to its potential to interact with biological targets in a manner that may differ from linear or cyclic analogs. The presence of the phenylmethyl ester group introduces additional functional diversity, enabling various chemical modifications that could enhance its pharmacological properties.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique biological activities and potential applications in drug design. Spirocycles are known for their ability to mimic the three-dimensional shape of natural products and biological targets, which can lead to high-affinity binding and improved pharmacokinetic profiles. The nitrogen atom in the spirocyclic core of 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester further enhances its potential as a scaffold for medicinal chemistry innovation.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological disorders. Studies have shown that spirocyclic compounds can interact with neurotransmitter receptors and ion channels, making them attractive candidates for treating conditions such as depression, anxiety, and epilepsy. The rigid structure of 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester may facilitate precise interactions with these targets, leading to more effective therapeutic outcomes.

Additionally, the phenylmethyl ester moiety in this compound offers opportunities for further derivatization and optimization. Ester groups are well-known for their versatility in medicinal chemistry, allowing for modifications such as hydrolysis to carboxylic acids or transesterification to other esters. These chemical transformations can be used to fine-tune the pharmacological properties of the compound, including its solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have also highlighted the potential of 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester as a lead compound for drug discovery. Molecular docking studies have demonstrated its ability to bind effectively to various biological targets, including enzymes and receptors involved in disease pathways. These computational predictions provide valuable insights into the compound's mechanism of action and guide experimental efforts toward optimizing its therapeutic potential.

The synthesis of 2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, 2-(phenylmethyl) ester presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise construction to ensure the correct stereochemistry and functional group placement. However, recent developments in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic structures with high efficiency and yield.

In conclusion,2-Azaspiro[4.4]nonane-2,3-dicarboxylic acid, CAS No: 2287270-96-4, represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound,spirocyclic chemistry is poised to play an increasingly important role in the discovery and design of novel therapeutic agents.